Cas no 2432848-57-0 (2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane)

• Product Name: 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane
• CAS No: 2432848-57-0
• MF: C₁₀H₉BrF₂O₂
• MW: 279.078069448471
• CID: 5075327
• Update Time: 2025-06-08

2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane Chemical and Physical Properties

Names and Identifiers

• 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane

• Inchi： 1S/C10H9BrF2O2/c1-5-7(12)4-6(11)8(9(5)13)10-14-2-3-15-10/h4,10H,2-3H2,1H3
• InChI Key： DLPXSAHJQFBWIA-UHFFFAOYSA-N
• SMILES： BrC1=CC(=C(C)C(=C1C1OCCO1)F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 1
• Complexity: 224
• XLogP3: 2.6
• Topological Polar Surface Area: 18.5

Additional information on 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane

Introduction to 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 2432848-57-0)

2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane, identified by the chemical compound code CAS No. 2432848-57-0, is a specialized organic molecule that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of dioxolane derivatives, which are known for their versatile structural properties and potential applications in drug development. The presence of both bromine and fluorine substituents in its aromatic ring system enhances its reactivity, making it a valuable intermediate in synthetic chemistry.

The molecular structure of 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane consists of a dioxolane ring fused with a phenyl group that is substituted with bromine at the 6-position, fluorine at the 2- and 4-positions, and a methyl group at the 3-position. This unique arrangement of functional groups imparts distinct chemical characteristics that make it a promising candidate for further exploration in medicinal chemistry. The dioxolane moiety is particularly interesting due to its ability to stabilize reactive intermediates and participate in various organic transformations, which can be exploited in the synthesis of more complex molecules.

In recent years, there has been a growing interest in exploring the pharmacological potential of dioxolane-based compounds. These molecules have shown promise in various therapeutic areas, including antiviral, antibacterial, and anticancer applications. The electron-withdrawing nature of the bromine and fluorine atoms enhances the electrophilicity of the aromatic ring, facilitating reactions that can lead to the formation of novel pharmacophores. This has prompted researchers to investigate 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane as a building block for designing new drugs.

One of the most compelling aspects of this compound is its utility as a precursor in the synthesis of more complex heterocyclic structures. Heterocycles are widely recognized for their role in pharmaceuticals due to their ability to mimic natural bioactive molecules and interact with biological targets. The dioxolane ring can be further functionalized through various reactions such as nucleophilic substitution, elimination, or rearrangement, allowing chemists to tailor its properties for specific applications. For instance, recent studies have demonstrated that derivatives of this compound can serve as inhibitors of enzymes involved in cancer progression by binding to their active sites and disrupting their function.

The incorporation of both bromine and fluorine atoms into the aromatic ring also makes 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane a valuable scaffold for structure-activity relationship (SAR) studies. By systematically varying these substituents, researchers can gain insights into how different functional groups influence the biological activity of a molecule. This approach has been instrumental in optimizing drug candidates for better efficacy and reduced toxicity. In particular, fluorinated compounds have been shown to exhibit improved metabolic stability and bioavailability, making them attractive for clinical development.

Recent advancements in computational chemistry have further enhanced the understanding of how 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane interacts with biological targets. Molecular modeling techniques allow researchers to predict binding affinities and identify potential binding pockets on proteins or enzymes. These predictions can then be validated experimentally, streamlining the drug discovery process. Moreover, virtual screening methods enable high-throughput identification of compounds that are likely to bind to specific targets based on their structural features. This has led to the rapid identification of novel analogs of 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane with enhanced pharmacological properties.

The synthesis of 2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane involves multi-step organic transformations that highlight its synthetic utility. The process typically begins with the preparation of a brominated intermediate followed by functionalization with fluorine atoms using appropriate reagents such as Selectfluor or N-fluorobenzenesulfonimide (NFSI). The introduction of the methyl group is then achieved through alkylation reactions. Each step is carefully optimized to ensure high yields and purity, which are crucial for subsequent applications in drug development.

The dioxolane ring itself is synthesized through cyclization reactions involving epoxides or other suitable precursors. The choice of starting materials and reaction conditions significantly impacts the yield and regioselectivity of the product. Researchers have explored various methodologies to improve these reactions, including catalytic approaches that employ transition metals or organocatalysts. These innovations have not only enhanced efficiency but also reduced environmental impact by minimizing waste generation.

In conclusion,2-(6-Bromo-2,4-difluoro-3-methylphenyl)-1,3-dioxolane (CAS No. 2432848-57-0) represents a fascinating example of how structural complexity can be leveraged to develop novel pharmaceuticals. Its unique combination of functional groups makes it a versatile intermediate for synthetic chemistry and a promising candidate for further pharmacological exploration. As research continues to uncover new therapeutic applications for dioxolane derivatives,this compound is likely to play an increasingly important role in drug discovery efforts worldwide.